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Compound of Interest

Compound Name: 3,6-Octanedione

Cat. No.: B030559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, personal

protective equipment (PPE) selection, and disposal of 3,6-Octanedione (CAS No. 2955-65-9).

Given the limited availability of comprehensive hazard data for this specific compound, a

cautious approach is paramount. The following procedures are based on the known properties

of similar ketones and flammable liquids.

Hazard Assessment
While a comprehensive Globally Harmonized System (GHS) classification for 3,6-Octanedione
is not consistently available across all sources, it is prudent to treat it as a flammable liquid with

potential for skin and eye irritation. Some sources do not list specific hazards, underscoring the

need for careful handling.

Known Physical and Chemical Properties:
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Property Value

CAS Number 2955-65-9

Molecular Formula C₈H₁₄O₂

Molecular Weight 142.20 g/mol

Boiling Point 227.3 ± 13.0 °C at 760 mmHg[1]

Flash Point 82.4 ± 16.8 °C[1]

Density 0.9 ± 0.1 g/cm³[1]

Personal Protective Equipment (PPE)
A comprehensive PPE program is crucial when handling 3,6-Octanedione. The following

recommendations are based on general best practices for handling flammable ketones.

Recommended PPE for Handling 3,6-Octanedione:
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PPE Category Specification Rationale

Hand Protection

Butyl rubber or Thermoplastic

Elastomer (TPE) gloves.[2][3]

[4][5]

Provides resistance against

ketones and other organic

solvents.[2][6] Always check

the manufacturer's glove

selection guide for specific

chemical resistance data.

Eye Protection

Chemical safety goggles or a

face shield where splashing is

a risk.

Protects against potential eye

irritation from splashes or

vapors.

Skin and Body Protection

A flame-resistant lab coat or

chemical-resistant apron worn

over personal clothing.

Protects against accidental

skin contact and provides a

barrier in case of small spills.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

If ventilation is inadequate or in

case of a large spill, a NIOSH-

approved respirator with

organic vapor cartridges may

be necessary.

Minimizes inhalation of

potentially harmful vapors.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential to ensure safety.

Experimental Workflow for Safe Handling:
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Ensure Fume Hood is Operational

Gather All Necessary Materials

Transfer 3,6-Octanedione within Fume Hood

Perform Experimental Procedure

Securely Cap all Containers

Decontaminate Work Area

Segregate and Label Waste

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3,6-Octanedione.
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Detailed Steps:

Preparation:

Put on all required PPE as outlined in the table above.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary chemicals and equipment within the fume hood to minimize

movement in and out of the ventilated space.

Handling:

Conduct all transfers and manipulations of 3,6-Octanedione inside a certified chemical

fume hood.

Avoid direct contact with the skin and eyes.

Keep containers of 3,6-Octanedione closed when not in use to prevent the release of

vapors.

Spill Response:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Collect the contaminated absorbent material into a sealed, labeled container for

hazardous waste disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
Proper disposal of 3,6-Octanedione and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Disposal Workflow:
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Waste Collection

Interim Storage

Final Disposal

Collect Liquid Waste in a Labeled, Compatible Container

Keep Waste Containers Tightly Sealed

Collect Contaminated Solids Separately

Store in a Designated, Well-Ventilated Area

Segregate from Incompatible Materials

Arrange for Pickup by Licensed Hazardous Waste Disposal Service

Transport to a Certified Disposal Facility

Click to download full resolution via product page

Caption: Step-by-step process for the disposal of 3,6-Octanedione waste.

Detailed Disposal Procedures:

Waste Collection:

Collect all liquid waste containing 3,6-Octanedione in a dedicated, properly labeled

hazardous waste container.[7][8] The container should be compatible with flammable
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organic liquids.

Contaminated solid waste (e.g., gloves, absorbent materials) should be collected in a

separate, clearly labeled hazardous waste container.

Labeling and Storage:

Label all waste containers with "Hazardous Waste," the full chemical name ("3,6-
Octanedione"), and the approximate concentration.[7][8]

Store waste containers in a designated satellite accumulation area that is cool, dry, and

well-ventilated, away from sources of ignition.[9][10]

Ensure containers are kept tightly closed except when adding waste.[8]

Final Disposal:

Do not dispose of 3,6-Octanedione down the drain.[7][8]

Arrange for the collection of hazardous waste by your institution's environmental health

and safety (EHS) department or a licensed hazardous waste disposal company.[9][10]

By adhering to these safety and logistical protocols, researchers can minimize risks and ensure

the safe and responsible use of 3,6-Octanedione in the laboratory. Always consult your

institution's specific safety guidelines and the most current Safety Data Sheet (SDS) available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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